Vanadium oxytrichloride
Catalog No.
S597047
CAS No.
7727-18-6
M.F
VOCl3
Cl3H3OV
Cl3H3OV
M. Wt
176.32 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
7727-18-6
Product Name
Vanadium oxytrichloride
IUPAC Name
oxovanadium;trihydrochloride
Molecular Formula
VOCl3
Cl3H3OV
Cl3H3OV
Molecular Weight
176.32 g/mol
InChI
InChI=1S/3ClH.O.V/h3*1H;;
InChI Key
JNKMSLLEOBTKQY-UHFFFAOYSA-N
SMILES
O=[V].Cl.Cl.Cl
Solubility
Reacts with water
Soluble, but decomposes in cold water (20-25 °C); can decompose violently in water
Soluble in methanol, ethyl ether, acetone
Completely miscible with many hydrocarbons and nonpolar metal halides (e.g., TiCl4)
Soluble, but decomposes in cold water (20-25 °C); can decompose violently in water
Soluble in methanol, ethyl ether, acetone
Completely miscible with many hydrocarbons and nonpolar metal halides (e.g., TiCl4)
Synonyms
trichlorooxo vanadium, vanadium oxychloride (VOC13)
Canonical SMILES
O=[V].Cl.Cl.Cl
Catalysis:
VOCl3 acts as an efficient catalyst in numerous chemical reactions, including:
- Olefin polymerization: It plays a crucial role in the production of various polyolefins, essential building blocks for plastics and other polymers []. Vanadium-based catalysts, including VOCl3, offer advantages like high activity, stereoselectivity (control over polymer structure), and broad applicability for different monomers [].
- Organic synthesis: VOCl3 can be used as a Lewis acid catalyst in various organic reactions, such as Friedel-Crafts reactions and Diels-Alder cycloadditions []. Its ability to accept electron pairs from reactants facilitates bond formation and reaction progress.
Material Science:
Vanadium oxytrichloride finds applications in the synthesis and characterization of novel materials, including:
- Precursor for vanadium-based materials: VOCl3 serves as a starting material for preparing various vanadium oxides, which exhibit diverse properties with potential applications in batteries, catalysts, and sensors [].
- Electrolyte component: Research explores VOCl3 as a potential electrolyte component in lithium-ion batteries due to its ability to improve ionic conductivity and electrochemical stability [].
Other Research Applications:
Beyond the aforementioned areas, VOCl3 is also being explored in:
- Biomedical research: Studies investigate the potential of VOCl3 derivatives for their anti-cancer and anti-microbial properties [].
- Analytical chemistry: VOCl3 can be used as a complexation agent in analytical techniques like solvent extraction for separating and concentrating specific metal ions [].
Physical Description
Vanadium oxytrichloride appears as a lemon yellow liquid. Boiling point 257-260°F (125-127°C). Corrosive to metals and tissue. Used as a catalyst.
Liquid
Liquid
Color/Form
Lemon-yellow liquid
Yellow liquid, emitting red fumes on exposure to air
Fuming red-yellow liquid
Yellow liquid, emitting red fumes on exposure to air
Fuming red-yellow liquid
Boiling Point
259 °F at 760 mm Hg (USCG, 1999)
126 to 127 °C
126 to 127 °C
Vapor Density
5.98 (Air = 1)
Density
1.83 at 68 °F (USCG, 1999)
1.829 g/cu cm
1.829 g/cu cm
Odor
Sharp unpleasant odo
Melting Point
-107 °F (USCG, 1999)
-77 °C
-77 °C
GHS Hazard Statements
Aggregated GHS information provided by 102 companies from 10 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 5 of 102 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 97 of 102 companies with hazard statement code(s):;
H301 (96.91%): Toxic if swallowed [Danger Acute toxicity, oral];
H311 (34.02%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H318 (34.02%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H411 (34.02%): Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Reported as not meeting GHS hazard criteria by 5 of 102 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 97 of 102 companies with hazard statement code(s):;
H301 (96.91%): Toxic if swallowed [Danger Acute toxicity, oral];
H311 (34.02%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H318 (34.02%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H411 (34.02%): Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Vapor Pressure
19.3 mm Hg at 25 °C
Pictograms
Corrosive;Acute Toxic;Environmental Hazard
Other CAS
7727-18-6
Associated Chemicals
Vanadium ion (5+);22537-31-1
Wikipedia
Vanadium oxytrichloride
Vanadium(V) oxytrichloride
Vanadium(V) oxytrichloride
Use Classification
Fire Hazards -> Corrosives, Reactive - 2nd degree
Methods of Manufacturing
Vanadium oxytrichloride is prepared by chlorination of V2O5 mixed with charcoal at red heat.
... Produced by the reaction of vanadium pentoxide and carbon with chlorine gas.
Prepared by the action of dry Cl2 on V2O3 or V2O5.
... Produced by the reaction of vanadium pentoxide and carbon with chlorine gas.
Prepared by the action of dry Cl2 on V2O3 or V2O5.
General Manufacturing Information
Synthetic rubber manufacturing
Vanadium, trichlorooxo-, (T-4)-: ACTIVE
By USA industrial usage VO(2+) is vanadyl, but this leads to ambiguity for vanadium oxydichloride and vanadium oxytrichloride. Ambiguity is avoided by referring to these forms as vanadium oxydichloride and vanadium oxytrichloride. The terms vanadite and hypovanadate are also applied to these oxy salts.
Under environmental conditions, vanadium may exist in oxidation states +3, +4, and +5. V3+ and V4+ act as cations, but V5+, the most common form in the aquatic environment, reacts both as a cation and anionically as an analogue of phosphate. /Vanadium ions/
Vanadium, trichlorooxo-, (T-4)-: ACTIVE
By USA industrial usage VO(2+) is vanadyl, but this leads to ambiguity for vanadium oxydichloride and vanadium oxytrichloride. Ambiguity is avoided by referring to these forms as vanadium oxydichloride and vanadium oxytrichloride. The terms vanadite and hypovanadate are also applied to these oxy salts.
Under environmental conditions, vanadium may exist in oxidation states +3, +4, and +5. V3+ and V4+ act as cations, but V5+, the most common form in the aquatic environment, reacts both as a cation and anionically as an analogue of phosphate. /Vanadium ions/
Storage Conditions
Suitable: Keep tightly closed. Store in a cool dry place. Handle and store under nitrogen. Incompatible Materials: Do not allow contact with water
Keep tightly closed.
Containers of vanadium shall be kept tightly closed at all times when not in use. Containers shall be stored in a safe manner to minimize accidental breakage, spillage, or contact with moisture. Combustible materials, such as finely ground vanadium carbide, vanadium aluminum alloys, vanadium metal, or ferrovanadium should be kept away from heat, sparks, or flames. /Vanadium compounds/
Keep tightly closed.
Containers of vanadium shall be kept tightly closed at all times when not in use. Containers shall be stored in a safe manner to minimize accidental breakage, spillage, or contact with moisture. Combustible materials, such as finely ground vanadium carbide, vanadium aluminum alloys, vanadium metal, or ferrovanadium should be kept away from heat, sparks, or flames. /Vanadium compounds/
Interactions
The influence of vanadium oxytrichloride on drug action in male rats was investigated. Following the addition of vanadyl trichloride (2.5X10-6 to 2.5X10-3 M) to rat liver supernatant fractions, significant inhibition of drug metabolism was evident only at concn greater than 2.5X10-4 M. Following in vivo vanadium admin (2 mg vanadium/kg, ip, for 2 days), duration of pentobarbital hypnosis measured 48 hr later was not significantly prolonged.
Stability Shelf Life
Stable.
...Emitting red fumes on exposure to moist air. ...Decomposes in presence of moisture into vanadic acid and hydrochloric acid. When a small quantity of water is added, it becomes thick and almost blood-red because of formation of vanadic acid.
...Emitting red fumes on exposure to moist air. ...Decomposes in presence of moisture into vanadic acid and hydrochloric acid. When a small quantity of water is added, it becomes thick and almost blood-red because of formation of vanadic acid.
Dates
Modify: 2023-08-15
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